1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine

• IUPAC Name: 1-(2-methoxyphenyl)-4-(1-propylpiperidin-4-yl)piperazine
• InChI: InChI=1S/C19H31N3O/c1-3-10-20-11-8-17(9-12-20)21-13-15-22(16-14-21)18-6-4-5-7-19(18)23-2/h4-7,17H,3,8-16H2,1-2H3
• InChI Key: PNUMRTFMOWKRRT-UHFFFAOYSA-N
• Canonical SMILES: CCCN1CCC(CC1)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C19H31N3O
• DSSTOX Substance ID: DTXSID601202209
• Molecular Weight: 317.5 g/mol
• CAS RN: 416864-63-6

Description

1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine, also known as MPP, is a synthetic compound that has been widely studied for its potential as a therapeutic agent. MPP is a piperazine derivative that has been shown to have a range of biochemical and physiological effects, including the ability to modulate neurotransmitter systems in the brain. In

Mechanism of Action

The mechanism of action of 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been shown to bind to several different receptors, including serotonin receptors, dopamine receptors, and alpha-adrenergic receptors. By binding to these receptors, 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine can modulate the activity of these neurotransmitter systems, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been shown to have a range of biochemical and physiological effects, including the modulation of neurotransmitter systems in the brain. Studies have also shown that 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine can increase the release of certain hormones, such as prolactin and growth hormone, which may have implications for its potential use as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine in lab experiments is its well-characterized pharmacology. 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been extensively studied, and its effects on neurotransmitter systems are well understood. However, one limitation of using 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine in lab experiments is its potential for off-target effects. 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been shown to bind to several different receptors, which may make it difficult to interpret the results of experiments.

Future Directions

There are several potential directions for future research on 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine. One area of research could focus on the development of more selective 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine analogs that target specific neurotransmitter systems. Another area of research could investigate the potential use of 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine as a treatment for other conditions, such as Parkinson's disease or schizophrenia. Additionally, further studies could investigate the potential for 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine to be used in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine involves several steps, beginning with the reaction of 1-(2-methoxyphenyl)piperazine with 1-bromopropane to form 1-(2-methoxyphenyl)-4-(1-propylpiperazine). This intermediate is then reacted with 4-piperidinone to form 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine. The purity of 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine can be improved through recrystallization, and the compound can be characterized using various analytical techniques, including NMR spectroscopy and mass spectrometry.

Scientific Research Applications

1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been the subject of extensive scientific research, with studies investigating its potential as a therapeutic agent for a range of conditions. One area of research has focused on the use of 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine as a potential treatment for depression and anxiety disorders. 1-(2-methoxyphenyl)-4-(1-propyl-4-piperidinyl)piperazine has been shown to modulate the activity of several neurotransmitter systems, including serotonin, dopamine, and norepinephrine, which are known to be involved in mood regulation.